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Compound of Interest

Compound Name: Dihydronootkatone

Cat. No.: B12773269

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential safety
and logistical information for the proper disposal of dihydronootkatone, a sesquiterpenoid
ketone used in flavor and fragrance applications. Adherence to these procedures is critical to
maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

Dihydronootkatone is classified as acutely toxic and is fatal if swallowed.[1] Always consult
the Safety Data Sheet (SDS) before handling. Key safety precautions include:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye
protection.[1]

e Ventilation: Ensure good ventilation in the work area.[1]

o Hygiene: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after
handling.[1]

» Spill Response: In case of a spill, ventilate the area and take up the liquid spill into an
absorbent material. Dispose of the absorbent material at an authorized site.[1]

Disposal Procedures
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The primary directive for the disposal of dihydronootkatone is to avoid release into the
environment and to dispose of the waste at an approved waste disposal plant.[1]

Step-by-Step Disposal Guidance:
e Waste Collection:

o Collect waste dihydronootkatone and any contaminated materials (e.g., absorbent pads,
gloves, empty containers) in a designated, properly labeled, and sealed waste container.

o The container must be compatible with the chemical properties of dihydronootkatone.
e Labeling:

o Clearly label the waste container with the name "Dihydronootkatone Waste" and
appropriate hazard symbols (e.g., GHS pictogram for acute toxicity).

e Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated waste
accumulation area, away from incompatible materials. The substance should be stored
locked up.[1]

o Professional Disposal:

o Arrange for the disposal of the waste through a licensed and qualified hazardous waste
disposal contractor.

o Provide the contractor with the Safety Data Sheet for dihydronootkatone to ensure they
have all necessary information for safe handling and disposal.

o Follow all local, state, and federal regulations for hazardous waste disposal.
Do NOT:
e Pour dihydronootkatone down the drain.

» Dispose of dihydronootkatone in regular trash.
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* Incinerate without consulting a professional, as this may lead to the release of harmful
substances unless performed in a specialized facility.

Chemical and Physical Properties

The following table summarizes key quantitative data for dihydronootkatone, which is
essential for safe handling and disposal decisions.

Property Value

CAS Number 20489-53-6[2][3][4]

Molecular Formula C15H240[2][5]

Molecular Weight 220.35 g/mol [5]

Appearance Colorless to slightly yellow liquid[4][6]
Flash Point > 100 °C (> 212 °F)[4][6][7]

Specific Gravity 0.975 t0 0.988 @ 20 °C[6][7]

Water Solubility 3.456 mg/L @ 25 °C (estimated)[6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
dihydronootkatone.
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Preparation & Handling
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Dihydronootkatone Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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